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Compound of Interest

Compound Name: CVvT-12012

Cat. No.: B1669353

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical compounds are paramount to ensuring laboratory safety and experimental
integrity. This document provides essential, immediate safety and logistical information for the
handling of CVT-12012, a potent and orally bioavailable stearoyl-CoA desaturase (SCD)
inhibitor.

Chemical and Physical Properties

A clear understanding of the physical and chemical properties of CVT-12012 is the first step
toward safe handling. The following table summarizes key quantitative data for this compound.
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Property Value

CAS Number 1018675-35-8
Molecular Formula C21H21F3N403
Molecular Weight 434.4 g/mol
Appearance Crystalline solid
Purity =98%

UV/Vis (Amax) 228, 379 nm
Solubility in Ethanol Approx. 1 mg/mL
Solubility in DMSO and DMF Approx. 30 mg/mL[1]

Sparingly soluble. A 1:6 solution of DMSO:PBS
Aqueous Solubility (pH 7.2) has a solubility of approx. 0.14 mg/mL.

[1]

Hazard Identification and Safety Precautions

According to the Safety Data Sheet (SDS) from Cayman Chemical, CVT-12012 is not classified
as a hazardous substance according to the Globally Harmonized System (GHS). However,
another SDS suggests that the material may be irritating to mucous membranes and the upper
respiratory tract and may be harmful by inhalation, ingestion, or skin absorption.[2] It is also
noted that the toxicological properties have not been thoroughly investigated.[2] Therefore, it is
prudent to handle CVT-12012 as a potentially hazardous substance and to adhere to standard
laboratory safety protocols.

Personal Protective Equipment (PPE)

The following personal protective equipment should be worn at all times when handling CVT-
12012:
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PPE Category Recommendation

Eye Protection Safety glasses or goggles.

Hand Protection Compatible chemical-resistant gloves.
Skin and Body Protection Laboratory coat.

Not generally required under normal use with
Respiratory Protection adequate ventilation. If dust is generated, a
NIOSH-approved respirator may be necessary.

Operational Plan: Step-by-Step Handling Protocol
A systematic approach to handling CVT-12012 will minimize exposure and ensure safety.

o Preparation: Before handling, ensure that the work area is clean and that all necessary PPE
is readily available and in good condition. An eyewash station and safety shower should be

accessible.
» Weighing and Solution Preparation:

o Handle the solid compound in a well-ventilated area or a chemical fume hood to avoid
inhalation of any dust.

o To prepare a stock solution, dissolve CVT-12012 in an appropriate organic solvent such as
DMSO or DMF.[1] The solvent should be purged with an inert gas.[1]

o For agueous buffers, first dissolve the compound in DMSO and then dilute with the
agueous buffer of choice.[1] It is not recommended to store the aqueous solution for more
than one day.[1]

e Experimental Use:
o When using CVT-12012 in experiments, avoid direct contact with the skin and eyes.
o Avoid generating aerosols or mists.

e Storage:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b1669353?utm_src=pdf-body
https://www.benchchem.com/product/b1669353?utm_src=pdf-body
https://cdn.caymanchem.com/cdn/insert/27156.pdf
https://cdn.caymanchem.com/cdn/insert/27156.pdf
https://cdn.caymanchem.com/cdn/insert/27156.pdf
https://cdn.caymanchem.com/cdn/insert/27156.pdf
https://www.benchchem.com/product/b1669353?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Store CVT-12012 as a crystalline solid at -20°C for long-term stability (=4 years).[1]
o Keep the container tightly closed.
Emergency Procedures

In the event of accidental exposure, follow these first-aid measures:

Exposure Route First-Aid Measures

Immediately flush eyes with plenty of water for
Eye Contact ) ) .
at least 15 minutes. Seek medical attention.[2]

Immediately wash the affected area with soap
) and plenty of water. Remove contaminated
Skin Contact ) . e
clothing. Seek medical attention if irritation

develops.[2]

Wash out the mouth with water, provided the
Ingestion person is conscious. Do NOT induce vomiting.

Seek immediate medical attention.[2]

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.[2]

Disposal Plan
All waste materials containing CVT-12012 should be treated as chemical waste.

e Waste Collection: Collect all unused material and contaminated disposables (e.g., pipette
tips, gloves) in a designated, labeled hazardous waste container.

o Disposal Method: Dispose of the chemical waste in accordance with local, state, and federal
regulations. Do not allow the product to enter sewers or waterways.

Experimental Protocol: Preparation of a Stock Solution

To prepare a 10 mM stock solution of CVT-12012 in DMSO:
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Calculate the required mass of CVT-12012 using its molecular weight (434.4 g/mol ). For 1
mL of a 10 mM solution, 0.4344 mg of CVT-12012 is needed.

Accurately weigh the calculated amount of solid CVT-12012 in a suitable container.
Add the appropriate volume of DMSO to the solid.
Vortex or sonicate the mixture until the solid is completely dissolved.

Store the stock solution at -20°C.
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Safe Handling and Disposal Workflow for CVT-12012
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Caption: Workflow for the safe handling and disposal of CVT-12012.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b1669353?utm_src=pdf-custom-synthesis
https://cdn.caymanchem.com/cdn/insert/27156.pdf
https://www.szabo-scandic.com/media/product_data/msds/CAY/CAY-MSDS-CAY27156-1.pdf
https://www.benchchem.com/product/b1669353#personal-protective-equipment-for-handling-cvt-12012
https://www.benchchem.com/product/b1669353#personal-protective-equipment-for-handling-cvt-12012
https://www.benchchem.com/product/b1669353#personal-protective-equipment-for-handling-cvt-12012
https://www.benchchem.com/product/b1669353#personal-protective-equipment-for-handling-cvt-12012
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1669353?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1669353?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

